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Compound of Interest

Compound Name: 3-Bromo-2,6-dimethylaniline

Cat. No.: B2819372

An In-depth Technical Guide to 3-Bromo-2,6-dimethylaniline: Properties, Synthesis, and
Applications

Authored by: A Senior Application Scientist

This guide provides a comprehensive overview of 3-Bromo-2,6-dimethylaniline, a key
intermediate in the synthesis of pharmaceuticals, agrochemicals, and other complex organic
molecules. Designed for researchers, chemists, and professionals in drug development, this
document delves into its core physical and chemical properties, reactivity, synthesis
considerations, and safety protocols, offering field-proven insights to support laboratory and
scale-up operations.

Molecular Identity and Structural Characteristics

3-Bromo-2,6-dimethylaniline is an aromatic amine distinguished by a bromine substituent at
the meta-position relative to the amino group, and two methyl groups ortho to the amine. This
specific substitution pattern dictates its unique reactivity and steric profile.

IUPAC Name: 3-bromo-2,6-dimethylaniline[1]

CAS Number: 53874-26-3[1][2][3][4]

Molecular Formula: CsH1oBrN[1][2][5]

Synonyms: 3-Bromo-2,6-dimethyl-phenylamine, Benzenamine, 3-bromo-2,6-dimethyl-[1]
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Molecular Structure Representations:

e SMILES: CC1=C(C(=C(C=C1)Br)C)N[1]

e InChl: INChl=1S/C8H10BrN/c1-5-3-4-7(9)6(2)8(5)10/h3-4H,10H2,1-2H3[1]
« InChlKey: HRRMPGSFIAVSNM-UHFFFAOY SA-N[1][6]

Caption: Chemical structure of 3-Bromo-2,6-dimethylaniline.

Physicochemical Properties

The physical properties of 3-Bromo-2,6-dimethylaniline are critical for determining
appropriate solvents, reaction temperatures, and purification methods. A summary of its key
properties is presented below.

Property Value Source(s)
Molecular Weight 200.08 g/mol [11[2][5]
Boiling Point 273.7+£35.0°C at 760 mmHg [2]

Data not consistently available;
Appearance related bromo-dimethylanilines  [7][8]

are solids or liquids.

Topological Polar Surface Area
(TPSA)

26.02 A2

[6]

LogP (Consensus)

~2.7

[1](6]

Storage

Room temperature, away from
light, under an inert

atmosphere.

[2](3]

Chemical Profile and Reactivity Insights

3-Bromo-2,6-dimethylaniline is a versatile building block in organic synthesis, primarily due to
the reactivity of its amino and bromo functional groups.
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» Nucleophilic Amine: The amino group can act as a nucleophile in various reactions, such as
acylation, alkylation, and the formation of Schiff bases. The presence of two ortho methyl
groups provides significant steric hindrance, which can influence the regioselectivity and rate

of reactions at the nitrogen atom.

» Aryl Bromide: The bromine atom is a key functional group for cross-coupling reactions. It
readily participates in palladium-catalyzed reactions like Suzuki, Heck, and Buchwald-
Hartwig aminations, allowing for the introduction of a wide range of substituents at the 3-

position of the aniline ring.

e Synthetic Intermediate: This compound is crucial in the production of various
pharmaceuticals and agrochemicals.[2] Its structure enables the strategic introduction of
additional functional groups, making it a valuable component in the development of Active
Pharmaceutical Ingredients (APIs).[2] It is also utilized in the synthesis of dyes and
pigments.[2]

Synthesis Strategy and Mechanistic Considerations

The synthesis of brominated 2,6-dimethylaniline isomers is highly dependent on the reaction
conditions, particularly the acidity of the medium. This provides a clear example of how
experimental parameters can be manipulated to control regioselectivity.

The bromination of 2,6-dimethylaniline can yield different isomers:
 In Glacial Acetic Acid: The reaction predominantly yields 4-bromo-2,6-dimethylaniline.[9][10]

 In Strongly Acidic Medium (e.g., H2SOa4): The reaction favors the formation of 3-bromo-2,6-
dimethylaniline.[9][10] This is a critical insight for any researcher aiming to synthesize this
specific isomer. The acidity of the medium influences the electronic properties of the aniline
ring, thereby directing the electrophilic bromine to the meta-position.
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Caption: Regioselective Bromination of 2,6-Dimethylaniline.

Conceptual Experimental Protocol: Synthesis of 3-
Bromo-2,6-dimethylaniline

The following protocol is based on the established principles of aniline bromination in acidic
media.

» Aniline Salt Formation: Dissolve 2,6-dimethylaniline in a strong acid, such as concentrated
sulfuric acid, under cooling to form the anilinium salt. This deactivates the ring and directs
substitution to the meta-position.

o Bromination: Slowly add a solution of bromine in the same strong acid to the reaction
mixture, maintaining a low temperature (e.g., 0-5 °C) to control the reaction rate and
minimize side-product formation.

» Reaction Monitoring: Monitor the reaction progress using an appropriate technique, such as
Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC),
until the starting material is consumed.

o Work-up: Carefully pour the reaction mixture onto crushed ice to precipitate the product as a
salt.
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o Neutralization and Extraction: Neutralize the aqueous solution with a base (e.g., NaOH or
NaHCO:s) to deprotonate the aniline and liberate the free base. Extract the product into a
suitable organic solvent (e.g., dichloromethane or ethyl acetate).

 Purification: Wash the organic layer with brine, dry it over an anhydrous salt (e.g., Na2S0a),
and concentrate it under reduced pressure. The crude product can then be purified by
column chromatography or recrystallization to yield pure 3-Bromo-2,6-dimethylaniline.

Safety, Handling, and Storage

Proper handling of 3-Bromo-2,6-dimethylaniline is essential to ensure laboratory safety. The
following information is synthesized from available safety data sheets for closely related
compounds.

» Hazard Classification: While specific data for the 3-bromo isomer is limited, related
brominated anilines are classified as harmful if swallowed, in contact with skin, or if inhaled.
[11] They can cause skin and serious eye irritation.[3][7][11]

GHS Pictograms (Anticipated based on related compounds):
e Precautionary Statements:

o Prevention: Avoid breathing dust, fumes, or vapors. Wash skin thoroughly after handling.
Wear protective gloves, eye protection, and face protection.[3][8]

o Response:

IF ON SKIN: Wash with plenty of soap and water.[7][8]

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[7][8]

IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.[7][8]

IF INHALED: Remove person to fresh air and keep comfortable for breathing.[7][8]

o Storage: Store in a well-ventilated place. Keep the container tightly closed in a dry, cool
place.[7][8]
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o Disposal: Dispose of contents/container to an approved waste disposal plant.[7][8]

Conclusion

3-Bromo-2,6-dimethylaniline is a strategically important chemical intermediate whose utility is
defined by its unique substitution pattern. A thorough understanding of its physicochemical
properties, reactivity, and the nuances of its synthesis—patrticularly the influence of reaction
conditions on isomeric outcomes—is paramount for its effective and safe use in research and
development. This guide provides the foundational knowledge and practical insights required
for scientists and professionals to leverage this versatile molecule in the creation of novel
chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of 3-Bromo-2,6-
dimethylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2819372#physical-and-chemical-properties-of-3-
bromo-2-6-dimethylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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